2-(3-chlorophenoxy)-N'-(2-methoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(3-chlorophenoxy)-N-[(E)-(2-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H15ClN2O3/c1-21-15-8-3-2-5-12(15)10-18-19-16(20)11-22-14-7-4-6-13(17)9-14/h2-10H,11H2,1H3,(H,19,20)/b18-10+
• InChI Key: PQBJSSKPQJCPIY-VCHYOVAHSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NNC(=O)COC2=CC(=CC=C2)Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=N/NC(=O)COC2=CC(=CC=C2)Cl
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

The compound “2-(3-chlorophenoxy)-N’-(2-methoxybenzylidene)acetohydrazide” is a complex organic molecule. It contains a chlorophenoxy group, a methoxybenzylidene group, and an acetohydrazide group. These groups are common in various organic compounds and can contribute to the compound’s overall properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement and bonding of its constituent atoms. The chlorophenoxy, methoxybenzylidene, and acetohydrazide groups would each contribute distinct structural features.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the chlorophenoxy, methoxybenzylidene, and acetohydrazide groups. Each of these groups contains functional groups that could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies or data, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and interactions with biological systems.